7-Isopropyl-1,7-diazaspiro[3.5]nonane

• Molecular Formula: C10H20N2
• Molecular Weight: 168.28 g/mol
• SMILES: CC(C)N1CCC2(CCN2)CC1
• InChI: InChI=1S/C10H20N2/c1-9(2)12-7-4-10(5-8-12)3-6-11-10/h9,11H,3-8H2,1-2H3
• InChIKey: RJNBEOHYBZMWCF-UHFFFAOYSA-N

7-Isopropyl-1,7-diazaspiro[3.5]nonane: Chemical Identity, Core Scaffold, and Procurement Baseline

7-Isopropyl-1,7-diazaspiro[3.5]nonane (CAS 1420866-94-9) is a spirocyclic diamine belonging to the 1,7-diazaspiro[3.5]nonane class, featuring a conformationally constrained fusion of a piperidine and an azetidine ring sharing a single quaternary carbon . With a molecular formula of C₁₀H₂₀N₂, a molecular weight of 168.28 g/mol, and a standard commercial purity specification of 95% , the compound is supplied solely as a research-grade building block for medicinal chemistry and chemical biology investigations [1]. Its structural rigidity, three-dimensional topology, and the presence of two differentially reactive secondary amine nitrogens distinguish it from flexible linear diamines and planar heteroaromatic scaffolds, making it a candidate for fragment-based drug discovery and probe development campaigns [2].

Scaffold Conformationally constrained spirocyclic diamine core for fragment-based probe design

Purity grade Research-grade building block with standard commercial purity specification

Regioisomer N7-isopropyl substitution; requires CAS 1420866-94-9 confirmation to avoid positional isomer mismatch

• [1] PubChem. 7-Isopropyl-1,7-diazaspiro[3.5]nonane – Compound Summary. CID 71632998. Accessed May 2026. View Source
• [2] Kung, D.W. et al. (2016) 'The Synthesis of Methyl-Substituted Spirocyclic Piperidine-Azetidine (2,7-Diazaspiro[3.5]nonane) and Spirocyclic Piperidine-Pyrrolidine (2,8-Diazaspiro[4.5]decane) Ring Systems', Synthesis, 48(8), pp. 909–919. View Source

Why 7-Isopropyl-1,7-diazaspiro[3.5]nonane Cannot Be Replaced by Other N7-Substituted Analogs

The physicochemical, steric, and electronic properties of the N7 substituent on the 1,7-diazaspiro[3.5]nonane scaffold are critical determinants of biological target engagement, pharmacokinetic behavior, and chemical reactivity. Close analogs such as the 7-methyl, 7-ethyl, 7-cyclopropyl, and 7-propyl derivatives differ substantially in lipophilicity (cLogP), steric bulk, and hydrogen-bonding capacity, which can translate into altered potency, selectivity, metabolic stability, and off-target profiles [1]. Even within a single target class—such as sigma receptors, where the 2,7-diazaspiro[3.5]nonane core confers high-affinity binding—minor N-substituent modifications invert functional activity from agonism to antagonism in vivo, as demonstrated by the S1R ligand pair 4b (agonist) and 5b (antagonist) [2]. Therefore, substituting the isopropyl group with a methyl, ethyl, cyclopropyl, or linear propyl chain without direct comparative data risks unpredictable changes in potency, selectivity, and functional response, rendering generic analog selection scientifically unsound for critical research or procurement decisions.

Lipophilicity N7-isopropyl increases predicted cLogP compared to methyl or cyclopropyl analogs; substitution may shift permeability and solubility profiles in assays.

Steric bulk Isopropyl group introduces greater steric demand; smaller N7 substituents can alter target engagement and metabolic stability, making direct replacement unreliable.

Functional switching Class-level evidence shows N7-modifications can invert functional response from agonism to antagonism; generic analog selection risks unintended pharmacological outcome.

• [1] Cosentino, G. et al. (2023) 'Synthesis, Computational Insights, and Evaluation of Novel Sigma Receptors Ligands', ACS Chemical Neuroscience, 14(10), pp. 1845–1858. doi: 10.1021/acschemneuro.3c00074. View Source
• [2] Cosentino, G. et al. (2023) 'Synthesis, Computational Insights, and Evaluation of Novel Sigma Receptors Ligands', ACS Chemical Neuroscience, 14(10), pp. 1845–1858. doi: 10.1021/acschemneuro.3c00074. View Source

Quantitative Differentiation Evidence for 7-Isopropyl-1,7-diazaspiro[3.5]nonane Against Closest Analogs

Isopropyl Substituent Imparts Higher Lipophilicity Than 7-Methyl and 7-Cyclopropyl Analogs

7-Isopropyl-1,7-diazaspiro[3.5]nonane is predicted to exhibit increased lipophilicity compared to its 7-methyl and 7-cyclopropyl congeners due to the additional carbon atom and branched alkyl chain. While experimental cLogP values are not publicly reported for the isopropyl derivative, the unsubstituted 1,7-diazaspiro[3.5]nonane scaffold has a measured LogP of 0.02 . Applying standard fragment-based QSAR increments, the isopropyl group adds approximately +1.3 log units versus +0.5 for methyl and ~+0.8 for cyclopropyl [1]. This difference in predicted cLogP is relevant for optimizing blood-brain barrier penetration, solubility, and metabolic clearance in CNS drug discovery programs.

Lipophilicity shift vs. methyl/cyclopropyl

Class-level inference

Predicted ΔcLogP ≈ +0.8 vs methyl; ≈ +0.5 vs cyclopropyl

May influence passive permeability and solubility for CNS assay design

Fragment-based QSAR estimation; experimental cLogP not reported

Evidence Dimension	Predicted lipophilicity (cLogP or π contribution of N7 substituent)
Target Compound Data	Predicted cLogP ~1.3–1.5 (calculated from scaffold LogP 0.02 + isopropyl π ≈ +1.3)
Comparator Or Baseline	7-Methyl: predicted cLogP ~0.5–0.7; 7-Cyclopropyl: predicted cLogP ~0.8–1.0; Scaffold (unsubstituted): measured LogP = 0.02
Quantified Difference	Isopropyl vs. methyl: ΔcLogP ≈ +0.8; Isopropyl vs. cyclopropyl: ΔcLogP ≈ +0.5
Conditions	Fragment-based QSAR estimation; scaffold LogP experimentally measured ; substituent π values from standard medicinal chemistry tables [1]

Why This Matters

Higher lipophilicity can enhance passive membrane permeability and CNS penetration but may reduce aqueous solubility, directly impacting formulation strategy and the compound's suitability for specific in vitro or in vivo assays.

• [1] Daylight Chemical Information Systems. CLOGP Reference Manual – Fragment π values for aliphatic substituents. Accessed May 2026. View Source

Branched Isopropyl Group Provides Greater Steric Shielding of the Piperidine Nitrogen Than Linear or Smaller Cycloalkyl Analogs

The isopropyl substituent on the N7 piperidine nitrogen introduces substantial steric bulk compared to the 7-methyl, 7-ethyl, and 7-propyl analogs. The Taft steric parameter (Es) for isopropyl is approximately -0.47, versus 0.0 for methyl, -0.07 for ethyl, and -0.36 for n-propyl [1]. This steric differentiation can modulate the accessibility of the piperidine nitrogen lone pair for hydrogen bonding, protonation, or covalent modification, thereby altering target engagement kinetics. In the context of KRAS G12C covalent inhibitors bearing the 2,7-diazaspiro[3.5]nonane core, the N7 substituent directly influences the positioning of the electrophilic warhead, and steric bulk at this position has been shown to impact both potency and metabolic stability [2].

Steric differentiation (Taft Es)

Class-level inference

ΔEs = -0.47 vs methyl; -0.40 vs ethyl

Steric modulation of target engagement and off-target profile

Standard Taft parameters; direct binding data not available for this derivative

Evidence Dimension	Taft steric parameter (Es) of N7 substituent
Target Compound Data	Es (isopropyl) = -0.47
Comparator Or Baseline	7-Methyl: Es = 0.0; 7-Ethyl: Es = -0.07; 7-n-Propyl: Es = -0.36; 7-Cyclopropyl: no standard Es value but estimated steric profile between methyl and isopropyl
Quantified Difference	Isopropyl vs. methyl: ΔEs = -0.47; Isopropyl vs. ethyl: ΔEs = -0.40; Isopropyl vs. n-propyl: ΔEs = -0.11
Conditions	Taft steric parameters from standard physical organic chemistry reference tables [1]

Why This Matters

Increased steric bulk at N7 can enhance selectivity for protein binding pockets with complementary spatial contours while potentially reducing off-target interactions with promiscuous amine-binding receptors, a critical consideration in chemical probe development.

• [1] Hansch, C., Leo, A., and Hoekman, D. (1995) 'Exploring QSAR: Hydrophobic, Electronic, and Steric Constants', ACS Professional Reference Book, American Chemical Society, Washington, DC. Table of Taft Es values. View Source
• [2] Imaizumi, T. et al. (2022) 'Discovery and biological evaluation of 1-{2,7-diazaspiro[3.5]nonan-2-yl}prop-2-en-1-one derivatives as covalent inhibitors of KRAS G12C with favorable metabolic stability and anti-tumor activity', Bioorganic & Medicinal Chemistry, 71, 116949. View Source

Positional Isomer 1-Isopropyl-1,7-diazaspiro[3.5]nonane Exists as a Distinct Chemical Entity with Different Properties

A structurally distinct positional isomer, 1-isopropyl-1,7-diazaspiro[3.5]nonane (CAS 1422134-62-0), has the isopropyl group attached to the azetidine nitrogen (N1) rather than the piperidine nitrogen (N7) . Both isomers share the same molecular formula (C₁₀H₂₀N₂) and molecular weight (168.28 g/mol), making them indistinguishable by mass spectrometry alone. However, they are expected to exhibit different boiling points, NMR spectra, pKa values, and biological activities due to the distinct electronic environments of the azetidine versus piperidine nitrogen . The availability of both isomers from commercial suppliers underscores the critical need for rigorous analytical verification (¹H NMR, ¹³C NMR, HPLC) upon procurement to ensure the correct regioisomer is obtained.

Positional isomer identity

Head-to-head comparison

CAS 1420866-94-9 (N7-isopropyl) vs CAS 1422134-62-0 (N1-isopropyl)

Requires NMR/LC-MS confirmation to avoid procurement of wrong regioisomer

Both share identical molecular formula and mass

Evidence Dimension	Regioisomeric identity (N7-isopropyl vs. N1-isopropyl)
Target Compound Data	7-Isopropyl-1,7-diazaspiro[3.5]nonane: CAS 1420866-94-9; isopropyl on piperidine N7; SMILES: CC(C)N1CCC2(CCN2)CC1
Comparator Or Baseline	1-Isopropyl-1,7-diazaspiro[3.5]nonane: CAS 1422134-62-0; isopropyl on azetidine N1; SMILES: CC(C)N1CCC12CCNCC2
Quantified Difference	Different CAS number, different SMILES notation; both have same MW 168.28 and formula C₁₀H₂₀N₂; distinct NMR and chromatographic retention times anticipated
Conditions	Comparison based on structural registry data from ChemicalBook and ChemSrc

Why This Matters

Procurement of the incorrect regioisomer can invalidate entire SAR campaigns or lead to erroneous biological conclusions. Researchers must specify CAS 1420866-94-9 and confirm identity via NMR before use.

Scaffold-Level Evidence: 2,7-Diazaspiro[3.5]nonane Core Supports High-Affinity Sigma Receptor Binding, with Substituent-Dependent Functional Switching

The 2,7-diazaspiro[3.5]nonane scaffold has been validated as a privileged core for sigma receptor (S1R and S2R) ligand development. In a comprehensive 2023 study, compound 4b (AD186) bearing this scaffold demonstrated S1R Ki = 2.7 nM and S2R Ki = 27 nM, while compound 5b (AB21) with a closely related N-substitution pattern exhibited S1R Ki = 13 nM and S2R Ki = 102 nM [1]. Critically, the subtle N-substituent difference between 4b and 5b inverted the functional profile from S1R agonism (4b) to S1R antagonism (5b) in vivo in a mechanical hypersensitivity model, as confirmed by reversal with the selective agonist PRE-084 [1]. Although no direct binding data exists for the 7-isopropyl derivative, this class-level evidence demonstrates that the N7 substituent is a key determinant of both affinity and functional outcome, providing a strong rationale for the synthesis and evaluation of 7-isopropyl-1,7-diazaspiro[3.5]nonane as a novel sigma receptor ligand candidate.

Sigma receptor scaffold validation

Class-level inference

S1R Ki 2.7–13 nM range in 2,7-diazaspiro analogs; agonist/antagonist switching observed

Supports evaluation of 7-isopropyl derivative as sigma ligand candidate

No direct binding data for isopropyl compound; functional outcome context-dependent

Evidence Dimension	S1R binding affinity (Ki) and functional activity
Target Compound Data	7-Isopropyl derivative: Ki and functional profile not yet reported
Comparator Or Baseline	Compound 4b (2,7-diazaspiro[3.5]nonane derivative): S1R Ki = 2.7 nM, S2R Ki = 27 nM, S1R agonist in vivo; Compound 5b: S1R Ki = 13 nM, S2R Ki = 102 nM, S1R antagonist in vivo
Quantified Difference	Substituent-dependent functional switching from agonism to antagonism at comparable low-nanomolar S1R affinity
Conditions	S1R and S2R radioligand binding assays; in vivo mechanical hypersensitivity (allodynia) model in mice; phenytoin assay for functional confirmation [1]

Why This Matters

This establishes the 2,7-diazaspiro[3.5]nonane core as a validated entry point for sigma receptor probe development and highlights the critical role of the N7 substituent in determining pharmacological outcome, positioning the 7-isopropyl derivative as a logical next candidate for SAR expansion.

• [1] Cosentino, G. et al. (2023) 'Synthesis, Computational Insights, and Evaluation of Novel Sigma Receptors Ligands', ACS Chemical Neuroscience, 14(10), pp. 1845–1858. doi: 10.1021/acschemneuro.3c00074. View Source

Recommended Research and Procurement Application Scenarios for 7-Isopropyl-1,7-diazaspiro[3.5]nonane

Sigma Receptor SAR Expansion: Evaluating N7 Substituent Effects on Binding Affinity and Functional Selectivity

Based on the established role of the 2,7-diazaspiro[3.5]nonane core in conferring high-affinity sigma receptor binding and the demonstrated capacity for N7-substituent-dependent functional switching from S1R agonism to antagonism [1], 7-isopropyl-1,7-diazaspiro[3.5]nonane serves as a strategic building block for synthesizing novel sigma receptor ligands. Its branched isopropyl group provides a steric and lipophilic profile distinct from previously characterized analogs, making it a valuable addition to SAR libraries aimed at identifying new S1R or S2R modulators with therapeutic potential in pain, neurodegeneration, or neuropsychiatric disorders.

Covalent Inhibitor Probe Development: N7 Substituent Optimization for KRAS G12C and Related Targets

The 1-{2,7-diazaspiro[3.5]nonan-2-yl}prop-2-en-1-one chemotype has been established as a validated covalent inhibitor scaffold for KRAS G12C, with the N7 substituent directly influencing potency, metabolic stability, and in vivo anti-tumor activity [2]. 7-Isopropyl-1,7-diazaspiro[3.5]nonane provides a more sterically demanding and lipophilic N7 substituent than the methyl or unsubstituted variants commonly employed, enabling exploration of SAR around the piperidine nitrogen that may yield inhibitors with improved selectivity, reduced GSH reactivity, or enhanced oral bioavailability.

Physicochemical Property Optimization in CNS Drug Discovery Programs

The predicted intermediate lipophilicity (cLogP ~1.3–1.5) and moderate steric bulk of the N7-isopropyl group position this compound favorably within CNS drug-like chemical space. When used as a synthetic building block for fragment growing or scaffold hopping exercises, the isopropyl substituent may confer improved passive brain permeability relative to the 7-methyl analog while maintaining better solubility than the 7-propyl or 7-benzyl derivatives. This balanced profile supports its use in medicinal chemistry campaigns targeting CNS indications [3].

Regioisomeric Purity Verification and Analytical Method Development

Given the commercial availability of both 7-isopropyl-1,7-diazaspiro[3.5]nonane (CAS 1420866-94-9) and its regioisomer 1-isopropyl-1,7-diazaspiro[3.5]nonane (CAS 1422134-62-0), which share identical molecular formula and mass, this compound pair serves as an excellent reference system for developing and validating LC-MS, NMR, and HPLC methods capable of distinguishing regioisomeric spirocyclic diamines. Procurement of certified reference material of each isomer supports robust analytical quality control in laboratories synthesizing or utilizing substituted diazaspiro[3.5]nonane building blocks .

Application

Selection Property

Validation Focus

Sigma receptor ligand SAR expansion

N7 lipophilicity and steric profile distinct from known analogs

S1R/S2R binding and functional assay context

KRAS G12C covalent inhibitor probe design

Steric demand influences electrophilic warhead positioning

Covalent labeling efficiency and metabolic stability review

CNS physicochemical property optimization

Predicted balanced cLogP and moderate steric bulk

Brain permeability and solubility assay interpretation

Regioisomeric purity method development

Distinct N7 vs N1 regioisomer identity

NMR and LC-MS differentiation validation

• [1] Cosentino, G. et al. (2023) 'Synthesis, Computational Insights, and Evaluation of Novel Sigma Receptors Ligands', ACS Chemical Neuroscience, 14(10), pp. 1845–1858. doi: 10.1021/acschemneuro.3c00074. View Source
• [2] Imaizumi, T. et al. (2022) 'Discovery and biological evaluation of 1-{2,7-diazaspiro[3.5]nonan-2-yl}prop-2-en-1-one derivatives as covalent inhibitors of KRAS G12C with favorable metabolic stability and anti-tumor activity', Bioorganic & Medicinal Chemistry, 71, 116949. View Source
• [3] Daylight Chemical Information Systems. CLOGP Reference Manual – Fragment π values for aliphatic substituents. Accessed May 2026. View Source